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Compound of Interest

Compound Name:
N-(Benzyloxy)-2-

nitrobenzenesulfonamide

Cat. No.: B1278174 Get Quote

Essential Safety and Handling Guide for N-
(Benzyloxy)-2-nitrobenzenesulfonamide
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for N-(Benzyloxy)-2-nitrobenzenesulfonamide (CAS: 77925-80-5),

including personal protective equipment (PPE), operational plans for handling, and disposal

procedures.[1]

Chemical and Physical Properties

Property Value

IUPAC Name N-(benzyloxy)-2-nitrobenzenesulfonamide

Molecular Formula C13H12N2O5S

Molecular Weight 308.31 g/mol

Purity 95%

Source: Advanced ChemBlocks[1]
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Personal Protective Equipment (PPE)
Given the presence of a nitro group and its classification as a potential irritant, a

comprehensive approach to personal protection is mandatory. Many nitro compounds are toxic

and can be absorbed through the skin.[2] The following PPE is required when handling N-
(Benzyloxy)-2-nitrobenzenesulfonamide:

PPE Category Item Specification

Hand Protection Chemically Resistant Gloves

Nitrile, vinyl, or latex gloves are

suitable. Always check for

perforations before use and

change gloves frequently. For

compounds with higher risk,

neoprene, butyl, or viton

gloves are recommended.[2][3]

Eye Protection Safety Goggles/Face Shield

Chemical splash goggles are

required to protect against

splashes. A face shield offers a

fuller range of protection.[3]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[2][3]

Respiratory Protection Fume Hood

All handling of the solid

compound and any reactions

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

[2][3]

Operational Plan: Step-by-Step Handling
A systematic approach to handling N-(Benzyloxy)-2-nitrobenzenesulfonamide is crucial to

minimize exposure and prevent accidents.

1. Preparation and Area Inspection:
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Ensure a certified chemical fume hood is in proper working order.[3]

Verify that an emergency eyewash station and safety shower are accessible.[3]

Clear the workspace of any unnecessary equipment or chemicals.[3]

Assemble all necessary equipment for the experiment (e.g., glassware, spatulas, weighing

paper).[3]

2. Handling the Compound:

Wear all required PPE before handling the chemical container.

Perform all manipulations, including weighing and transferring, within the chemical fume

hood.[2]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools.[4]

Wash hands thoroughly after handling, even if gloves were worn.[5]

3. Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[5]

Keep away from sources of ignition.[5]

Store away from incompatible substances such as strong oxidizing agents and strong bases.

[6]

Disposal Plan
Proper disposal is critical to ensure environmental safety and regulatory compliance.

Waste Collection:

Collect waste material in a suitable, closed, and properly labeled disposal container.[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_iodophenyl_methanesulfonamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_iodophenyl_methanesulfonamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_iodophenyl_methanesulfonamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_iodophenyl_methanesulfonamide.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Storage_of_Nitro_Compounds.pdf
https://www.chemicalbook.com/msds/n-benzyloxy-4-nitrobenzenesulfonamide.pdf
https://www.chemicalbook.com/msds/n-benzyloxy-4-nitrobenzenesulfonamide.pdf
https://aksci.com/sds/9167DP_SDS.pdf
https://aksci.com/sds/9167DP_SDS.pdf
https://aksci.com/sds/9167DP_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15689&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-benzyloxy-4-nitrobenzenesulfonamide.pdf
https://aksci.com/sds/9167DP_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix with other waste streams unless compatibility is confirmed.

Disposal Method:

Dispose of the chemical waste through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[4]

Do not allow the product to enter drains, waterways, or soil.[5]

Consult local, state, and federal regulations for specific disposal requirements.[5]

Contaminated Packaging:

Containers should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[4]

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary

landfill according to local regulations.[4]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of N-(Benzyloxy)-2-
nitrobenzenesulfonamide, from initial preparation to final disposal.
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Disposal
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(Gloves, Goggles, Lab Coat)

Weigh and Transfer Compound
in Fume Hood

Perform Experimental Procedure
in Fume Hood

Decontaminate Glassware and Surfaces

Collect Waste in Labeled Container

Store in Tightly-Closed Container
in a Cool, Dry, Ventilated Area

Dispose via Licensed Chemical Waste Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling of N-(Benzyloxy)-2-nitrobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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